Cas no 1060203-40-8 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide
• CAS No: 1060203-40-8
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6144395
• PubChem ID: 25851863
• Update Time: 2025-10-28

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide
• AKOS024498186
• VU0635666-1
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(3-methoxyphenoxy)acetamide
• F5098-0953
• 1060203-40-8
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C21H22N2O4/c1-26-17-3-2-4-18(12-17)27-13-20(24)22-16-8-7-14-9-10-23(19(14)11-16)21(25)15-5-6-15/h2-4,7-8,11-12,15H,5-6,9-10,13H2,1H3,(H,22,24)
• InChI Key： KYCSNGHACAZDFV-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1C2C=C(C=CC=2CC1)NC(COC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide

Comprehensive Overview of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide (CAS: 1060203-40-8)

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide (CAS: 1060203-40-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, combines an indole core with a cyclopropanecarbonyl group and a methoxyphenoxy acetamide moiety. Researchers are particularly interested in its potential applications due to its bioactive properties and structural versatility.

The compound's CAS number 1060203-40-8 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its complex name reflects its intricate architecture, which includes a dihydroindole scaffold—a structure frequently explored in drug discovery for its ability to interact with biological targets. The presence of the 3-methoxyphenoxy group further enhances its potential as a modulator in various biochemical pathways.

In recent years, the demand for N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide has risen, driven by its relevance in medicinal chemistry and biopharmaceutical innovation. Scientists are investigating its role in enzyme inhibition and receptor binding, with preliminary studies suggesting promising activity in targeted therapies. This aligns with the growing trend of precision medicine, where compounds like this are tailored to address specific molecular mechanisms.

From a synthetic perspective, the compound's cyclopropane ring introduces steric constraints that can influence its conformational stability and binding affinity. This feature is particularly valuable in designing molecules with enhanced selectivity and pharmacokinetic profiles. The methoxy group, on the other hand, contributes to the compound's solubility and metabolic stability, making it a candidate for further optimization in drug development pipelines.

The acetamide linkage in N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide is another area of interest, as it often serves as a hydrogen bond acceptor in molecular interactions. This property is crucial for its potential applications in neurological and inflammatory research, where such interactions can modulate disease-related pathways. Researchers are also exploring its utility in cancer therapeutics, given the indole scaffold's prevalence in oncology-focused compounds.

Market dynamics for CAS 1060203-40-8 reflect its niche yet growing importance. Suppliers and manufacturers are increasingly listing this compound in catalogs catering to high-throughput screening and lead optimization projects. Its pricing and availability are influenced by factors such as synthetic complexity, purity requirements, and regulatory compliance, all of which are critical considerations for end-users in academia and industry.

For those seeking detailed spectroscopic data or analytical methods for N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide, advanced techniques like NMR, HPLC, and mass spectrometry are typically employed. These methods ensure accurate characterization and quality control, which are essential for reproducible research outcomes. The compound's stability under various conditions is also a key parameter, particularly for long-term storage and transportation.

In summary, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(3-methoxyphenoxy)acetamide (CAS: 1060203-40-8) represents a compelling subject of study in modern chemistry and pharmacology. Its multifaceted structure and potential applications align with contemporary trends in drug discovery and biomolecular engineering. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing unmet medical needs through innovative scientific approaches.